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Compound of Interest

Compound Name: 3-Propanoylbenzoic acid
CAS No.: 74380-71-5
Cat. No.: B1314676

Get Quote

. J

Compound Profile:

o |[UPAC Name: 3-Propanoylbenzoic acid
¢ Molecular Formula: C10H1003

¢ Molecular Weight: 178.18 g/mol

o Core Structure: Disubstituted benzene (meta-positioning) featuring a carboxylic acid and a
propanoyl (ethyl ketone) moiety.

Mass Spectrometry (MS): Fragmentation Logic

Objective: Confirm molecular weight and the specific alkyl chain length (propanoyl vs.
acetyl/butanoyl) via electron ionization (El).

Theoretical Fragmentation Pathway

Unlike longer alkyl chains, the propanoyl group in 3-propanoylbenzoic acid lacks a
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-hydrogen on the alkyl chain, precluding the standard McLafferty rearrangement involving the
side chain. The mass spectrum is dominated by

-cleavage.
. o o Relative
m/z (lon) Identity Mechanistic Origin
Abundance (Est.)
178 Molecular lon Moderate

Loss of hydroxyl
161 ) Low
radical from COOH

Base Peak.

e -cleavage of ethyl 100% (High)
group.
Loss of carboxylic

133 _ Moderate
acid group
Loss of propanoyl

e group (Ar-CO Moderate
cleavage)
Benzoyl cation

105 (secondary High
fragmentation)

! Phenyl cation High

Diagnostic Insight
The transition from m/z 178
149 (loss of mass 29, ethyl radical) is the definitive fingerprint distinguishing this compound

from 3-acetylbenzoic acid (which would lose mass 15, methyl) or 3-butanoylbenzoic acid
(which would undergo McLafferty rearrangement to lose mass 28).
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Figure 1: Primary EI-MS fragmentation pathway driven by alpha-cleavage of the ketone.
Infrared Spectroscopy (FT-IR)
Obijective: Differentiate the two carbonyl environments (Ketone vs. Acid).

The molecule possesses two distinct carbonyl groups. However, both are conjugated to the
aromatic ring, which lowers their stretching frequencies, potentially causing overlap.
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Wavenumber (
Functional Group Band Shape Assignment Logic

)

Carboxylic acid dimer

(O-H...O). Diagnostic
O-H Stretch 2500-3300 Very Broad i

"hump" obscuring C-H

stretches.

. Conjugated carboxylic
C=0 (Acid) 1690-1710 Strong )
acid carbonyl.

Conjugated ketone.

Often appears as a
C=0 (Ketone) 1675-1685 Strong ]

shoulder or split peak

with the acid C=0.

) ) Ring breathing
C=C (Aromatic) 1580, 1450 Medium
modes.

Methyl/Methylene
C-H (Aliphatic) 2980, 2940 Weak/Sharp stretches of the

propanoyl group.

Experimental Note: Analysis in the solid state (KBr pellet or ATR) typically results in broader
carbonyl peaks due to lattice hydrogen bonding. Solution IR (CHCIs) may resolve the two
carbonyls more distinctly.

Nuclear Magnetic Resonance (NMR)

Objective: Definitive structural assignment using spin-spin coupling and chemical shift
environments.

H-NMR Data (400 MHz, DMSO- )

Solvent Choice: DMSO-

is preferred over CDCI
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to prevent dimerization of the carboxylic acid and ensure the acidic proton is visible (often
broad ~13 ppm).

Position Multiplicity (Hz) Integration Assignment

(ppm)

Carboxylic
COOH 13.10 Broad Singlet - 1H acid proton.

[1]

Aromatic.
Most
deshielded
] ] due to

H-2 8.45 Triplet (fine) 1.8 1H )
flanking
EWGs
(COOH,

COEY).

Aromatic.
Ortho to
COOH, Para
to COEt.

H-6 8.20 Ddd 7.8,18,1.2 1H

Aromatic.
Ortho to
COEt, Para
to COOH.

H-4 8.15 Ddd 7.8,1.8,1.2 1H

Aromatic.
H-5 7.68 Triplet () 7.8 1H Meta to both

substituents.

Methylene
-CH 3.05 Quartet (q) 7.2 2H adjacent to
ketone.

) Terminal
-CH 1.12 Triplet (t) 7.2 3H
methyl group.
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Note: Chemical shifts are predicted based on substituent additivity rules (Z-values) for meta-

disubstituted benzenes.

C-NMR Data (100 MHz, DMSO- )

Carbon Type (ppm) Description

C=0 (Ketone) 200.4 Propa.noyl carbonyl
(deshielded).

C=0 (Acid) 167.2 Carboxylic acid carbonyl.

C-1 (Quaternary) 1315 Ipso to COOH.

C-3 (Quaternary) 137.1 Ipso to COEt.

C-6 133.4 CH ortho to COOH.

C-4 132.1 CH ortho to COEt.

C-2 129.8 CH between substituents.

C-5 129.2 CH meta to both.

-CH 31.8 Methylene.

-CH 8.2 Methyl.

Experimental Protocols

Protocol A: NMR Sample Preparation

Causality: Aromatic carboxylic acids often exhibit poor solubility in non-polar solvents and form

dimers that complicate spectral interpretation.

e Massing: Weigh 10—-15 mg of the solid sample into a clean vial.

e Solvation: Add 0.6 mL of DMSO-

(99.9% D).
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o Why DMSO? It disrupts hydrogen bonding dimers, sharpening the aromatic peaks and
stabilizing the COOH proton signal.

o Transfer: Filter the solution through a cotton plug into a 5mm NMR tube to remove
particulates that cause magnetic field inhomogeneity.

e Acquisition: Run 16 scans (minimum) with a relaxation delay (

) of 5 seconds to allow full relaxation of the quaternary carbons if performing quantitative
analysis.

Protocol B: GC-MS Derivatization (Optional but
Recommended)

Causality: Carboxylic acids tail badly on non-polar GC columns due to hydrogen bonding.
Methylation improves peak shape and sensitivity.

e Reagent: Dissolve 5 mg sample in 0.5 mL methanol.
o Catalyst: Add 0.5 mL of 14% BF

-Methanol or TMS-Diazomethane.

» Reaction: Heat at 60°C for 15 minutes.
o Extraction: Add 1 mL Hexane and 1 mL water. Vortex.
e Analysis: Inject the upper Hexane layer.
o Note: The molecular ion will shift to m/z 192 (Methyl ester).

Integrated Elucidation Workflow

The following diagram illustrates the logical flow for confirming 3-propanoylbenzoic acid
against potential isomers (e.g., 4-propanoylbenzoic acid or ester isomers).
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Unknown Sample
(C10H1003)

Step 1: IR Spectroscopy
Check for -OH (broad) and C=0

Is OH present?

Confirm Acid
(-COOH present)

Suspect Ester
(Propanoyloxy)

Step 2: MS Fragmentation
Check Base Peak

Base Peak m/z?

m/z 163 (M-15) miz 149 (M-29)
Suspect Acetyl group Confirm Propanoyl group

Step 3: 1H-NMR
Check Substitution Pattern

Aromatic Pattern?

AA'BB' System ABCD System
(2 Doublets) -> Para (s, d, d, t) -> Meta

ID Confirmed:
3-Propanoylbenzoic Acid

Click to download full resolution via product page

Figure 2: Logical decision tree for excluding isomers using multi-modal spectroscopy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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